Cas no 1314784-48-9 (1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine
• CAS No: 1314784-48-9
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 6033872
• PubChem ID: 117409363
• Update Time: 2025-06-13

1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine
• 1314784-48-9
• EN300-1911585

• Inchi： 1S/C10H10BrF2N/c11-7-5-9(13)8(12)4-6(7)10(14)2-1-3-10/h4-5H,1-3,14H2
• InChI Key： TZKUGJLEOKCINQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1(CCC1)N)F)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine

Recent Advances in the Study of 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine (CAS: 1314784-48-9)

1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine (CAS: 1314784-48-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting agents. The compound's cyclobutane ring and difluorophenyl moiety contribute to its distinctive physicochemical properties, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine. The research team utilized a multi-step synthesis approach, starting from commercially available 2-bromo-4,5-difluorobenzonitrile, to achieve high yields of the target compound. The study emphasized the compound's role as a precursor in the development of sigma-1 receptor ligands, which have shown potential in treating neuropathic pain and neurodegenerative disorders.

In another significant development, researchers at a leading pharmaceutical company incorporated 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine into their drug discovery pipeline for Parkinson's disease therapeutics. The compound's ability to cross the blood-brain barrier, as demonstrated in preclinical models, makes it particularly valuable for CNS drug development. Structural-activity relationship (SAR) studies revealed that modifications to the amine group could significantly enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties.

The latest pharmacological evaluations of derivatives containing the 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine scaffold have shown promising results in in vitro assays. These compounds exhibited selective inhibition of monoamine oxidase B (MAO-B), an important target for neurodegenerative diseases, with IC50 values in the low micromolar range. Molecular docking studies suggest that the difluorophenyl group plays a crucial role in the compound's interaction with the enzyme's active site.

From a chemical perspective, recent advances in the characterization of 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine have provided deeper insights into its stability and reactivity. Nuclear magnetic resonance (NMR) studies have elucidated the compound's conformational preferences, while X-ray crystallography has confirmed its solid-state structure. These findings are particularly valuable for process chemistry optimization in large-scale synthesis.

Looking forward, the unique structural features of 1-(2-bromo-4,5-difluorophenyl)cyclobutan-1-amine continue to inspire novel research directions. Current investigations are exploring its potential in radiopharmaceutical applications, where the bromine atom could serve as a handle for radioisotope incorporation. Additionally, computational studies are underway to predict new biological targets for this scaffold, potentially expanding its therapeutic applications beyond CNS disorders.